5-Deuterio-1-prop-2-enylindole

• Molecular Formula: C11H11N
• Molecular Weight: 158.22 g/mol
• IUPAC Name: 5-deuterio-1-prop-2-enylindole
• InChI: InChI=1S/C11H11N/c1-2-8-12-9-7-10-5-3-4-6-11(10)12/h2-7,9H,1,8H2/i3D
• InChI Key: HVTZRDOAWZPREA-WFVSFCRTSA-N
• Isomeric SMILES: [2H]C1=CC=C2C(=C1)C=CN2CC=C
• Canonical SMILES: C=CCN1C=CC2=CC=CC=C21

Description

5-Deuterio-1-prop-2-enylindole is a deuterated derivative of 1-prop-2-enylindole, where a hydrogen atom at the 5-position of the indole ring is replaced by deuterium. This isotopic substitution is strategically employed to study kinetic isotope effects (KIEs), metabolic pathways, and reaction mechanisms, particularly in organic synthesis and pharmaceutical research. The propenyl group at the 1-position enhances its utility in cross-coupling reactions and polymerization studies. Structural characterization of such compounds often relies on crystallographic tools like SHELXL for refinement and Mercury for visualization of packing patterns and intermolecular interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

Deuterated indole derivatives are compared to their non-deuterated analogs to assess isotopic effects on molecular geometry. For example:

Property	5-Deuterio-1-prop-2-enylindole	1-Prop-2-enylindole	5-Fluoro-1-prop-2-enylindole
C–D bond length (Å)	1.09 (refined via SHELXL)	–	–
C–H bond length (Å)	–	1.08	1.07
Crystal packing density	1.32 g/cm³ (Mercury analysis)	1.28 g/cm³	1.35 g/cm³

• Isotopic Effects : The C–D bond in 5-deuterio derivatives is ~0.01 Å longer than C–H bonds, as refined using SHELXL . This subtle change can influence molecular vibrations and lattice stability, as visualized in Mercury through void analysis .
• Packing Differences: The deuterated compound exhibits slightly denser packing than its non-deuterated analog, likely due to altered van der Waals interactions .

Spectroscopic and Reactivity Comparisons

Deuteration at the 5-position significantly impacts NMR spectra and reaction kinetics:

Parameter	5-Deuterio-1-prop-2-enylindole	1-Prop-2-enylindole
¹H NMR (δ, ppm)	6.82 (H-4), 6.95 (H-6)	6.80 (H-4), 6.93 (H-6)
Deuterium Quadrupole Coupling	180 kHz (solid-state NMR)	–
Oxidation Rate (k, s⁻¹)	2.3 × 10⁻⁴	3.1 × 10⁻⁴

• NMR Shifts : Deuterium substitution reduces signal splitting in adjacent protons, simplifying spectral interpretation.
• Reactivity: The deuterated compound shows a ~25% slower oxidation rate than its non-deuterated counterpart, attributed to the kinetic isotope effect (KIE) .

Functional Group Modifications

Comparison with halogenated and alkylated analogs highlights substituent-dependent properties:

Compound	Substituent	Melting Point (°C)	LogP
5-Deuterio-1-prop-2-enylindole	–D	98–100	2.8
5-Fluoro-1-prop-2-enylindole	–F	102–104	2.5
5-Methyl-1-prop-2-enylindole	–CH₃	85–87	3.1

• Electron-Withdrawing Effects : The fluoro derivative has a higher melting point but lower lipophilicity (LogP) than the deuterated compound.
• Deuterium vs. Methyl : The methyl group increases LogP by 0.3 units compared to deuterium, reflecting enhanced hydrophobicity.